3-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)amino]carbonyl}phenyl acetate

• IUPAC Name: [3-[(1,3-dioxoisoindol-5-yl)carbamoyl]phenyl] acetate
• InChI: InChI=1S/C17H12N2O5/c1-9(20)24-12-4-2-3-10(7-12)15(21)18-11-5-6-13-14(8-11)17(23)19-16(13)22/h2-8H,1H3,(H,18,21)(H,19,22,23)
• InChI Key: PMWVEBSDYZBCOK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC(=C1)C(=O)NC2=CC3=C(C=C2)C(=O)NC3=O
• Molecular Formula: C17H12N2O5
• Molecular Weight: 324.29 g/mol

Description

3-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)amino]carbonyl}phenyl acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)amino]carbonyl}phenyl acetate is not fully understood. However, it has been suggested that it works by inhibiting the production of inflammatory cytokines and promoting apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have a low toxicity profile, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)amino]carbonyl}phenyl acetate is its versatility in lab experiments. It can be easily synthesized and purified, making it readily available for use in various assays. However, its low solubility in water can pose a challenge in some experiments.

Future Directions

There are several future directions for the study of 3-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)amino]carbonyl}phenyl acetate. One area of interest is the development of new drug delivery systems using this compound. Another potential avenue of research is the investigation of its effects on other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
In conclusion, this compound is a promising compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore the potential of this compound and its applications in various fields.

Scientific Research Applications

3-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)amino]carbonyl}phenyl acetate has been extensively studied for its potential applications in various fields. In the field of medicine, it has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. It has also been studied for its potential use as a drug delivery system due to its ability to target specific cells and tissues.